Cas no 2137551-84-7 (3-(1-aminopentan-2-yl)-1-benzylpyrrolidin-3-ol)

3-(1-Aminopentan-2-yl)-1-benzylpyrrolidin-3-ol is a chiral pyrrolidine derivative featuring both amino and hydroxyl functional groups, making it a versatile intermediate in organic synthesis and pharmaceutical research. Its stereochemistry and bifunctional nature allow for selective modifications, enabling applications in asymmetric catalysis and the development of bioactive compounds. The benzyl group enhances solubility in organic solvents, while the amine and hydroxyl moieties provide reactive sites for further derivatization. This compound is particularly valuable in medicinal chemistry for constructing complex heterocycles or as a precursor for drug candidates targeting neurological or cardiovascular pathways. Its structural rigidity also contributes to conformational stability in designed molecules.
3-(1-aminopentan-2-yl)-1-benzylpyrrolidin-3-ol structure
2137551-84-7 structure
Product Name:3-(1-aminopentan-2-yl)-1-benzylpyrrolidin-3-ol
CAS No:2137551-84-7
MF:C16H26N2O
MW:262.390444278717
MDL:MFCD31427802
CID:5276943
PubChem ID:165953546
Update Time:2025-10-31

3-(1-aminopentan-2-yl)-1-benzylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

    • 3-Pyrrolidinol, 3-[1-(aminomethyl)butyl]-1-(phenylmethyl)-
    • 3-(1-aminopentan-2-yl)-1-benzylpyrrolidin-3-ol
    • MDL: MFCD31427802
    • Inchi: 1S/C16H26N2O/c1-2-6-15(11-17)16(19)9-10-18(13-16)12-14-7-4-3-5-8-14/h3-5,7-8,15,19H,2,6,9-13,17H2,1H3
    • InChI Key: FXHCWNLENRIMKJ-UHFFFAOYSA-N
    • SMILES: N1(CC2=CC=CC=C2)CCC(C(CN)CCC)(O)C1

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Additional information on 3-(1-aminopentan-2-yl)-1-benzylpyrrolidin-3-ol

Introduction to 3-(1-Aminopentan-2-yl)-1-Benzylpyrrolidin-3-ol (CAS No. 2137551-84-7)

3-(1-Aminopentan-2-yl)-1-benzylpyrrolidin-3-ol, with the CAS number 2137551-84-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 3-(1-Aminopentan-2-yl)-1-benzylpyrrolidin-3-ol make it a promising candidate for various pharmacological studies, particularly in the areas of neurology and psychiatry.

The chemical structure of 3-(1-Aminopentan-2-yl)-1-benzylpyrrolidin-3-ol consists of a pyrrolidine ring substituted with a benzyl group and an aminopentan-2-yl moiety. The presence of these functional groups imparts specific properties that contribute to its biological activity. The benzyl group enhances the lipophilicity of the molecule, facilitating its ability to cross biological membranes, while the aminopentan-2-yl moiety provides additional sites for interaction with biological targets.

Recent studies have explored the potential therapeutic applications of 3-(1-Aminopentan-2-yl)-1-benzylpyrrolidin-3-ol. One notable area of research is its activity as a modulator of neurotransmitter systems. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 3-(1-Aminopentan-2-yl)-1-benzylpyrrolidin-3-ol exhibits potent activity as an agonist at serotonin receptors, particularly the 5-HT2A receptor. This finding suggests that the compound may have potential in treating conditions such as depression and anxiety disorders.

In addition to its serotonin receptor activity, 3-(1-Aminopentan-2-yl)-1-benzylpyrrolidin-3-ol has also been investigated for its effects on other neurotransmitter systems. Research published in the Bioorganic & Medicinal Chemistry Letters reported that the compound displays moderate affinity for dopamine D2 receptors, indicating its potential utility in treating Parkinson's disease and other movement disorders. The dual activity at both serotonin and dopamine receptors makes 3-(1-Aminopentan-2-yl)-1-benzylpyrrolidin-3-ol a versatile candidate for further drug development.

The pharmacokinetic properties of 3-(1-Aminopentan-2-yl)-1-benzylpyrrolidin-3-ol have also been studied to assess its suitability as a therapeutic agent. A preclinical study conducted by researchers at a leading pharmaceutical company found that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound was shown to have good oral bioavailability and a reasonable half-life, making it suitable for once-daily dosing regimens. These findings support the potential for developing 3-(1-Aminopentan-2-yl)-1-benzylpyrrolidin-3-ol into a viable drug candidate.

Safety and toxicity assessments are crucial steps in the drug development process. Initial toxicology studies on 3-(1-Aminopentan-2-yl)-1-benzylpyrrolidin-3-ol have indicated that it has a favorable safety profile at therapeutic doses. No significant adverse effects were observed in animal models, suggesting that the compound is well-tolerated and safe for further clinical evaluation.

Clinical trials are currently underway to evaluate the efficacy and safety of 3-(1-Aminopentan-2-y l)-1-benzylpyrrolidin - 3 - ol strong > in human subjects . Phase I trials have demonstrated promising results , with the compound showing good tolerability and pharmacokinetic properties similar to those observed in preclinical studies . Phase II trials are expected to begin soon , focusing on specific indications such as depression , anxiety , and Parkinson's disease . These trials will provide valuable insights into the therapeutic potential of < strong > 3 - ( 1 - Aminopentan - 2 - yl ) - 1 - benz ylpy rro lid i n - 3 - ol strong > in clinical settings . p > < p > In conclusion , < strong > 3 - ( 1 - Amino pent an - 2 - yl ) - 1 - benz yl py rro lid i n - 3 - ol ( CAS No . 2137551 - 84 - 7 ) strong > represents an exciting advancement in medicinal chemistry and pharmaceutical research . Its unique chemical structure , combined with its promising biological activities and favorable pharmacokinetic properties , positions it as a strong candidate for further development into a therapeutic agent . As research continues , it is anticipated that this compound will contribute significantly to our understanding of neurotransmitter systems and offer new treatment options for various neurological and psychiatric disorders . p > article > response >

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